Cas no 2172371-44-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid)
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
- 2172371-44-5
- 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid
- EN300-1553106
-
- Inchi: 1S/C26H24N2O5/c29-23(28-13-11-20-21(14-28)24(20)25(30)31)10-5-12-27-26(32)33-15-22-18-8-3-1-6-16(18)17-7-2-4-9-19(17)22/h1-4,6-9,20-22,24H,11-15H2,(H,27,32)(H,30,31)
- InChI Key: TZDVYCPQLJJGKF-UHFFFAOYSA-N
- SMILES: OC(C1C2CN(C(C#CCNC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CCC21)=O
Computed Properties
- Exact Mass: 444.16852187g/mol
- Monoisotopic Mass: 444.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 837
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 95.9Ų
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1553106-0.05g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1553106-0.1g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1553106-0.25g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1553106-0.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1553106-1.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1553106-2.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1553106-5.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1553106-10.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1553106-50mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1553106-100mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3-azabicyclo[4.1.0]heptane-7-carboxylic acid |
2172371-44-5 | 100mg |
$2963.0 | 2023-09-25 |
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid
Comprehensive Analysis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid (CAS No. 2172371-44-5)
The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid, identified by CAS No. 2172371-44-5, is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure features a 3-azabicyclo[4.1.0]heptane core, a but-2-ynoyl linker, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in peptide synthesis and drug discovery. Researchers are increasingly interested in this compound due to its unique scaffold, which offers opportunities for modulating biological activity and improving drug delivery systems.
In recent years, the demand for Fmoc-protected amino acids and bicyclic heterocycles has surged, driven by advancements in peptide therapeutics and small-molecule drug development. The 3-azabicyclo[4.1.0]heptane moiety, in particular, has garnered attention for its conformational rigidity and potential to enhance binding affinity in target proteins. This aligns with current trends in fragment-based drug design (FBDD) and PROTAC technology, where rigid scaffolds are prized for their ability to improve pharmacokinetic properties.
The but-2-ynoyl group in CAS No. 2172371-44-5 introduces an alkyne functionality, which is widely exploited in click chemistry applications. This feature enables efficient conjugation with azide-containing biomolecules, a technique frequently used in bioconjugation and chemical biology studies. As the scientific community explores novel bioorthogonal reactions, compounds like this are becoming indispensable tools for labeling and tracking cellular processes.
From a synthetic perspective, the Fmoc group in this compound ensures compatibility with solid-phase peptide synthesis (SPPS), a cornerstone of modern peptide drug manufacturing. The growing market for therapeutic peptides—projected to exceed $50 billion by 2030—highlights the relevance of such building blocks. Moreover, the compound’s carboxylic acid terminus allows for further derivatization, catering to the needs of structure-activity relationship (SAR) studies in medicinal chemistry.
Analytical characterization of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid typically involves high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques confirm its purity and structural integrity, critical for reproducibility in research. The compound’s stability under standard laboratory conditions further enhances its utility as a reliable reagent.
Emerging applications of this molecule include its use in targeted drug delivery systems, where its bicyclic framework may improve tissue specificity. Additionally, its role in covalent inhibitor design is being explored, leveraging the reactivity of the alkyne group for irreversible binding to disease-associated proteins. Such innovations align with the pharmaceutical industry’s focus on precision medicine and next-generation therapeutics.
In summary, CAS No. 2172371-44-5 represents a versatile and strategically important compound in contemporary chemical research. Its multifaceted applications—from peptide synthesis to chemical biology—underscore its value in addressing complex challenges in drug discovery. As scientific inquiries into heterocyclic chemistry and bioconjugation techniques expand, this compound is poised to remain a focal point of innovation.
2172371-44-5 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3-azabicyclo4.1.0heptane-7-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)